Cas no 942771-53-1 (1-4-(4-bromo-2,5-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one)

• Product Name: 1-4-(4-bromo-2,5-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one
• CAS No: 942771-53-1
• MF: C₁₄H₁₉BrN₂O₃S
• MW: 375.28126168251
• CID: 5504381
• Update Time: 2025-10-31

1-4-(4-bromo-2,5-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-4-[(4-bromo-2,5-dimethylphenyl)sulfonyl]piperazine
• 1-4-(4-bromo-2,5-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one

• Inchi： 1S/C14H19BrN2O3S/c1-10-9-14(11(2)8-13(10)15)21(19,20)17-6-4-16(5-7-17)12(3)18/h8-9H,4-7H2,1-3H3
• InChI Key： TVNNIMGNCWBDNZ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(S(C2=CC(C)=C(Br)C=C2C)(=O)=O)CC1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-4-(4-bromo-2,5-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one

Recent Advances in the Study of 1-4-(4-bromo-2,5-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one (CAS: 942771-53-1)

The compound 1-4-(4-bromo-2,5-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one (CAS: 942771-53-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonylpiperazine derivative has been investigated for its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the most notable advancements in the study of this compound is its application in the development of selective kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that 1-4-(4-bromo-2,5-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one can serve as a versatile scaffold for designing potent and selective kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of novel inhibitors targeting the JAK-STAT pathway, which is implicated in autoimmune diseases and hematologic malignancies.

In addition to its role in kinase inhibition, this compound has also been explored for its potential as a proteolysis-targeting chimera (PROTAC) degrader. PROTACs are a promising class of therapeutics that selectively degrade disease-causing proteins by hijacking the ubiquitin-proteasome system. A recent preprint on bioRxiv reported the successful incorporation of 1-4-(4-bromo-2,5-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one into a PROTAC molecule designed to target the androgen receptor (AR), a key driver of prostate cancer. The study demonstrated significant degradation of AR in vitro, suggesting its potential as a therapeutic agent for AR-dependent cancers.

The synthetic accessibility of 1-4-(4-bromo-2,5-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one has also been a focus of recent research. A 2022 paper in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, emphasizing improvements in yield and purity. The authors utilized a one-pot sulfonylation and piperazine coupling strategy, which reduced the number of purification steps and minimized waste generation. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and environmental considerations are paramount.

Pharmacokinetic and toxicity studies of this compound have also progressed. A recent in vivo study published in European Journal of Pharmaceutical Sciences evaluated the bioavailability and metabolic stability of 1-4-(4-bromo-2,5-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one in rodent models. The results indicated favorable pharmacokinetic properties, including moderate plasma half-life and good tissue penetration. However, the study also noted the need for further optimization to reduce potential off-target effects, highlighting the importance of structure-activity relationship (SAR) studies in future research.

Looking ahead, the versatility of 1-4-(4-bromo-2,5-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one as a chemical scaffold suggests its continued relevance in drug discovery. Ongoing research is exploring its application in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. For example, a recent patent application disclosed its use in the design of small molecules targeting alpha-synuclein aggregation, a hallmark of Parkinson's disease. As the field of chemical biology continues to evolve, this compound is likely to remain a valuable tool for developing next-generation therapeutics.